Cas no 1806651-49-9 (2-Bromo-1-(2-iodo-4-(trifluoromethylthio)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2-iodo-4-(trifluoromethylthio)phenyl)propan-1-one
• CAS No: 1806651-49-9
• MF: C₁₀H₇BrF₃IOS
• MW: 439.030663728714
• CID: 4976410
• Update Time: 2025-06-08

2-Bromo-1-(2-iodo-4-(trifluoromethylthio)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-iodo-4-(trifluoromethylthio)phenyl)propan-1-one

• Inchi： 1S/C10H7BrF3IOS/c1-5(11)9(16)7-3-2-6(4-8(7)15)17-10(12,13)14/h2-5H,1H3
• InChI Key： DDBQRQUMAVVJSV-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1C(C(C)Br)=O)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• XLogP3: 5.2
• Topological Polar Surface Area: 42.4

Additional information on 2-Bromo-1-(2-iodo-4-(trifluoromethylthio)phenyl)propan-1-one

Introduction to 2-Bromo-1-(2-iodo-4-(trifluoromethylthio)phenyl)propan-1-one (CAS No. 1806651-49-9)

2-Bromo-1-(2-iodo-4-(trifluoromethylthio)phenyl)propan-1-one, identified by the CAS number 1806651-49-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its complex aromatic and heterocyclic structure, which makes it a valuable intermediate in the synthesis of various biologically active agents. The presence of multiple functional groups, including bromine and iodine substituents, as well as a trifluoromethylthio moiety, enhances its utility in constructing intricate molecular frameworks essential for drug discovery.

The structural composition of 2-Bromo-1-(2-iodo-4-(trifluoromethylthio)phenyl)propan-1-one encompasses a phenyl ring modified with a trifluoromethylthio group at the 4-position, an iodine atom at the 2-position, and a bromine atom at the 1-position of the propyl side chain. This arrangement not only imparts unique electronic properties but also facilitates diverse chemical transformations, making it a versatile building block for medicinal chemists. The compound’s ability to undergo selective reactions such as cross-coupling, nucleophilic substitution, and oxidation-reduction processes underscores its importance in synthetic methodologies.

In recent years, the demand for novel pharmaceutical agents has driven extensive research into the development of innovative molecular architectures. 2-Bromo-1-(2-iodo-4-(trifluoromethylthio)phenyl)propan-1-one has emerged as a critical intermediate in the synthesis of small-molecule drugs targeting various therapeutic areas, including oncology, neurology, and infectious diseases. Its structural features are particularly relevant in designing molecules with enhanced binding affinity and improved pharmacokinetic profiles.

One of the most compelling aspects of 2-Bromo-1-(2-iodo-4-(trifluoromethylthio)phenyl)propan-1-one is its role in facilitating transition-metal-catalyzed reactions. The halogen atoms (bromine and iodine) serve as excellent handles for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing biaryl systems found in many active pharmaceutical ingredients (APIs). Additionally, the trifluoromethylthio group can be further functionalized to introduce other pharmacophoric elements, expanding its synthetic utility.

Recent advancements in computational chemistry have further highlighted the significance of 2-Bromo-1-(2-iodo-4-(trifluoromethylthio)phenyl)propan-1-one in drug design. Molecular modeling studies have demonstrated that derivatives of this compound exhibit promising interactions with biological targets, suggesting their potential as lead compounds or key intermediates in medicinal chemistry campaigns. These insights have been instrumental in guiding synthetic strategies aimed at optimizing bioactivity and minimizing toxicity.

The pharmaceutical industry has also shown interest in leveraging 2-Bromo-1-(2-iodo-4-(trifluoromethylthio)phenyl)propan-1-one for developing next-generation therapeutics. For instance, researchers have explored its incorporation into kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The trifluoromethylthio group is known to enhance metabolic stability and binding affinity, making it an attractive feature for drug candidates. Furthermore, the brominated propyl side chain provides opportunities for further derivatization to achieve desired pharmacological effects.

In conclusion,2-Bromo-1-(2-iodo-4-(trifluoromethylthio)phenyl)propan-1-one (CAS No. 1806651-49-9) represents a cornerstone compound in modern pharmaceutical synthesis. Its unique structural attributes and reactivity profile make it indispensable for constructing complex drug molecules with therapeutic potential across multiple disease areas. As research continues to uncover new applications for this compound, its significance in advancing drug discovery is poised to grow even further.